Cas no 63621-95-4 (1,6-dibromohexa-2,4-diene)

1,6-Dibromohexa-2,4-diene is a brominated diene compound with the molecular formula C₆H₈Br₂. It features a conjugated diene structure with bromine atoms at the terminal positions, making it a versatile intermediate in organic synthesis. The compound is particularly useful in cross-coupling reactions, such as Heck and Suzuki couplings, due to its reactive bromine substituents. Its conjugated system also allows for participation in Diels-Alder reactions, enabling the construction of complex cyclic structures. The high reactivity of the dibromoalkene functionality facilitates selective modifications, making it valuable in pharmaceutical and materials chemistry. Proper handling is required due to its potential sensitivity to light and moisture.
1,6-dibromohexa-2,4-diene structure
1,6-dibromohexa-2,4-diene structure
Product Name:1,6-dibromohexa-2,4-diene
CAS No:63621-95-4
MF:C6H8Br2
MW:239.935720443726
CID:1654789
PubChem ID:11424966
Update Time:2025-06-08

1,6-dibromohexa-2,4-diene Chemical and Physical Properties

Names and Identifiers

    • (2E,4E)-1,6-dibromohexa-2,4-diene
    • 1,6-Dibrom-2,4-hexadien
    • 1,6-Dibromo-trans,trans-hexa-2,4-dien
    • (E,E)-1,6-Dibromo-2,4-hexadiene
    • (E,E)-1,6-dibromohexa-2,4-diene
    • 1,6-dibromo-hexa-2t,4t-diene
    • trans-trans-1,6-Dibrom-hexadien-2,4
    • 1,6-dibromohexa-2,4-diene
    • (2E,4E)-1,6-Dibromohexa-2,4-diene,E
    • EN300-1716183
    • 63621-95-4
    • (2E,4E)-1,6-Dibromohexa-2,4-diene, E
    • SCHEMBL5909144
    • Inchi: 1S/C6H8Br2/c7-5-3-1-2-4-6-8/h1-4H,5-6H2/b3-1+,4-2+
    • InChI Key: UPCQGURPQYFOKT-ZPUQHVIOSA-N
    • SMILES: BrC/C=C/C=C/CBr

Computed Properties

  • Exact Mass: 237.89900
  • Monoisotopic Mass: 237.89928g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 3
  • Complexity: 72.5
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 2
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0.00000
  • LogP: 2.88860

1,6-dibromohexa-2,4-diene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1716183-0.05g
(2E,4E)-1,6-dibromohexa-2,4-diene
63621-95-4 95%
0.05g
$541.0 2023-06-04
Enamine
EN300-1716183-0.1g
(2E,4E)-1,6-dibromohexa-2,4-diene
63621-95-4 95%
0.1g
$706.0 2023-06-04
Enamine
EN300-1716183-0.25g
(2E,4E)-1,6-dibromohexa-2,4-diene
63621-95-4 95%
0.25g
$1008.0 2023-06-04
Enamine
EN300-1716183-0.5g
(2E,4E)-1,6-dibromohexa-2,4-diene
63621-95-4 95%
0.5g
$1587.0 2023-06-04
Enamine
EN300-1716183-1.0g
(2E,4E)-1,6-dibromohexa-2,4-diene
63621-95-4 95%
1g
$2035.0 2023-06-04
Enamine
EN300-1716183-2.5g
(2E,4E)-1,6-dibromohexa-2,4-diene
63621-95-4 95%
2.5g
$3988.0 2023-06-04
Enamine
EN300-1716183-5.0g
(2E,4E)-1,6-dibromohexa-2,4-diene
63621-95-4 95%
5g
$5900.0 2023-06-04
Enamine
EN300-1716183-10.0g
(2E,4E)-1,6-dibromohexa-2,4-diene
63621-95-4 95%
10g
$8749.0 2023-06-04
Enamine
EN300-7083421-1g
1,6-dibromohexa-2,4-diene
63621-95-4
1g
$1150.0 2023-09-20
Enamine
EN300-7083421-2.5g
1,6-dibromohexa-2,4-diene
63621-95-4
2.5g
$2384.0 2023-09-20

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